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Compound of Interest

Compound Name:
3-(3-

Chlorobenzenesulfonyl)aniline

Cat. No.: B13229788

Get Quote

Comprehensive Technical Monograph: 3-(3-Chlorobenzenesulfonyl)aniline

CAS Registry Number: 1896979-05-7 Chemical Formula: C₁₂H₁₀ClNO₂S Molecular Weight:

267.73 g/mol

Executive Summary
3-(3-Chlorobenzenesulfonyl)aniline is a specialized diaryl sulfone intermediate critical in the

synthesis of next-generation small molecule therapeutics. Characterized by a meta-substituted

aniline moiety linked via a sulfonyl bridge to a 3-chlorophenyl ring, this scaffold serves as a

robust pharmacophore building block. Its structural rigidity and the electronic withdrawal of the

sulfonyl group make it a valuable precursor for kinase inhibitors, GPCR ligands, and anti-

inflammatory agents where metabolic stability and precise vector alignment are paramount.

This technical guide provides a rigorous analysis of the compound's physicochemical

properties, a validated synthesis protocol, and its strategic application in medicinal chemistry.

Physicochemical Profile & Identity
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The compound exists as a stable, off-white to pale yellow solid. Its lipophilicity and polar

surface area suggest good membrane permeability, making it an ideal "fragment" for fragment-

based drug discovery (FBDD).

Property Value / Description Note

IUPAC Name
3-(3-

Chlorobenzenesulfonyl)aniline

SMILES
Nc1cccc(S(=O)

(=O)c2cccc(Cl)c2)c1

Molecular Weight 267.73 Da

LogP (Predicted) ~2.8 - 3.1
Moderate lipophilicity; drug-

like.

TPSA ~68 Å²
Favorable for oral

bioavailability.

H-Bond Donors 2 (Aniline -NH₂)
Primary handle for

derivatization.

H-Bond Acceptors 3 (Sulfonyl O, N)

Melting Point Predicted: 145–155 °C
Dependent on crystal

form/purity.

Validated Synthesis Protocol
As a Senior Application Scientist, I recommend a convergent synthesis route that prioritizes

regioselectivity and yield. The "Sulfide Oxidation" pathway is preferred over Friedel-Crafts

sulfonylation due to the deactivating nature of the nitro/chloro substituents.

Step-by-Step Methodology
Phase 1: Nucleophilic Aromatic Substitution (SₙAr)

Reagents: 3-Chlorobenzenethiol (1.0 eq), 1-Fluoro-3-nitrobenzene (1.1 eq), K₂CO₃ (2.0 eq).

Solvent: DMF or DMSO (Anhydrous).
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Protocol:

Dissolve 3-chlorobenzenethiol in DMF under N₂ atmosphere.

Add K₂CO₃ and stir at RT for 30 min to generate the thiolate anion.

Slowly add 1-fluoro-3-nitrobenzene.

Heat to 80°C for 4–6 hours. Monitor by TLC/LCMS.

Workup: Pour into ice water. The intermediate 3-(3-chlorophenylthio)-1-nitrobenzene

precipitates. Filter and wash with water.

Phase 2: Chemoselective Oxidation

Reagents:m-CPBA (2.2 eq) or Oxone®.

Solvent: DCM (for m-CPBA) or MeOH/H₂O (for Oxone).

Protocol:

Dissolve the thioether from Phase 1 in DCM at 0°C.

Add m-CPBA portion-wise to control exotherm.

Warm to RT and stir for 12 hours. The sulfide oxidizes to the sulfone.

Workup: Quench with saturated Na₂S₂O₃ (to remove excess peroxide) and NaHCO₃.

Extract with DCM.

Phase 3: Nitro Reduction to Aniline

Reagents: Iron powder (5.0 eq), NH₄Cl (5.0 eq).

Solvent: EtOH/H₂O (3:1).

Protocol:

Suspend the nitro-sulfone in EtOH/H₂O.
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Add Fe powder and NH₄Cl.

Reflux (80°C) for 2–4 hours.

Filtration: Filter hot through Celite to remove iron oxides.

Isolation: Concentrate filtrate. Recrystallize from Ethanol/Heptane to obtain pure 3-(3-
Chlorobenzenesulfonyl)aniline.

Synthesis Workflow Diagram
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Figure 1: Convergent synthesis pathway for CAS 1896979-05-7 emphasizing regiocontrol.

Applications in Drug Discovery
The 3-(3-Chlorobenzenesulfonyl)aniline scaffold is a versatile "lynchpin" intermediate. Its

utility stems from the electronic interplay between the electron-withdrawing sulfone and the

nucleophilic aniline amine.

Target Classes & Mechanisms
Kinase Inhibitors:

The aniline -NH₂ is a prime candidate for urea or amide formation to target the "hinge

region" of kinases (e.g., VEGFR, PDGFR).

The sulfone linker provides a rigid geometry (approx. 109.5° bond angle), positioning the

chlorophenyl ring into hydrophobic back-pockets (Gatekeeper residues).

GPCR Modulators:
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Sulfones are metabolically stable bioisosteres for ketones and sulfonamides.

Used in 5-HT6 antagonists and CB2 receptor ligands.

Structure-Activity Relationship (SAR) Logic
The following diagram illustrates how this core scaffold serves as a divergence point for library

generation.
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Figure 2: SAR Divergence Map demonstrating the modular utility of the scaffold.

Handling & Safety Protocols
While specific toxicological data for CAS 1896979-05-7 is limited, it must be handled as a

Hazardous Substance based on its structural class (aromatic amines/sulfones).

Hazard Class: Irritant (Skin/Eye), Potential Sensitizer.

PPE: Nitrile gloves (double-gloving recommended), lab coat, safety goggles.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation

of the amine.

Disposal: Incineration in a chemical waste facility equipped with scrubbers for SOx and NOx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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